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Compound of Interest

Compound Name: 1-(Benzyloxy)propan-2-ol

Cat. No.: B032082

An In-depth Technical Guide on the Physical Constants of (S)-(+)-1-Benzyloxy-2-propanol

This guide provides a comprehensive overview of the key physical constants of (S)-(+)-1-
Benzyloxy-2-propanol, tailored for researchers, scientists, and professionals in drug
development. The information is presented in a structured format to ensure clarity and ease of
comparison, supplemented by detailed experimental protocols for the determination of these
properties.

Physical and Chemical Properties

(S)-(+)-1-Benzyloxy-2-propanol is a chiral compound utilized as a versatile intermediate in
organic synthesis. A summary of its core physical constants is provided below.
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Physical Constant

Value

Molecular Formula

C10H1402

Molecular Weight 166.22 g/mol [1][2][3][4]
N , 130-132 °C at 14 Torr[2] 263.8 £ 15.0 °C at 760
Boiling Point
mmHg[5]
Density 1.044 g/mL at 25 °C[1][2][3]

Specific Rotation ([a]2°/D)

+14.5° (c=1 in chloroform)[1][2][3]

Refractive Index (n2°/D)

1.510[1][2][3]

Flash Point 108.8 °C (227.8 °F)[1][3]
Appearance Clear, colorless to almost colorless liquid[2]
CAS Number 85483-97-2[1][2][3][4]

Experimental Protocols for Determination of

Physical Constants

The following sections detail the standard methodologies for the experimental determination of

the key physical constants of liquid organic compounds like (S)-(+)-1-Benzyloxy-2-propanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point of a small quantity of

liquid is the capillary tube method.[2][6][7][8]
Apparatus:

e Thiele tube or an aluminum heating block
e Thermometer

o Small test tube (fusion tube)
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e Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner or hot plate)

e Liquid sample ((S)-(+)-1-Benzyloxy-2-propanol)

Procedure:

e A small amount of the liquid sample is placed into the small test tube.

o A capillary tube, sealed at one end, is placed in the test tube with its open end submerged in
the liquid.

e The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level
with the sample.

e The assembly is placed in a Thiele tube containing a high-boiling point liquid (like mineral oil)
or an aluminum heating block.

e The apparatus is heated gently and uniformly.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heat is removed, and the liquid is allowed to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
[6] This temperature is recorded.

Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it can be determined by
measuring the mass of a known volume.[1][9][10]

Apparatus:
o Pycnometer (density bottle) or a graduated cylinder

e Analytical balance
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e Thermometer

e Liquid sample ((S)-(+)-1-Benzyloxy-2-propanol)

Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an
analytical balance.

e The container is filled with the liquid sample up to a calibrated mark (for a pycnometer) or a
specific volume is added (to a graduated cylinder).

e The mass of the container with the liquid is measured.
» The temperature of the liquid is recorded.

e The mass of the liquid is calculated by subtracting the mass of the empty container from the
mass of the filled container.

e The density is calculated using the formula: Density = Mass / Volume.

Determination of Specific Rotation

Specific rotation is a fundamental property of chiral compounds and is measured using a
polarimeter. It is the angle of rotation of plane-polarized light by a solution of the compound at a
specific concentration and path length.[11][12][13][14][15]

Apparatus:

Polarimeter

Polarimeter cell (of a known path length, typically 1 dm)

Volumetric flask

Analytical balance

Solvent (chloroform for this compound)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.vernier.com/experiment/chem-o-6_understanding-polarimetry/
http://sciencelearningcenter.pbworks.com/w/file/fetch/83051497/08%20Specific%20Rotation.pdf
https://vlab.amrita.edu/?sub=3&brch=208&sim=563&cnt=959
https://cdn.pasco.com/product_document/PS-2235-Polarimeter-Concentration.pdf
https://rudolphresearch.com/polarimeters-and-polarimetry/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Light source (typically a sodium D-line at 589 nm)
e Liquid sample ((S)-(+)-1-Benzyloxy-2-propanol)
Procedure:

e A solution of the compound is prepared by accurately weighing a sample and dissolving it in
a specific volume of a suitable solvent (chloroform) in a volumetric flask. The concentration
(c) is calculated in g/mL.

e The polarimeter is calibrated with the pure solvent.

o The polarimeter cell is filled with the prepared solution, ensuring no air bubbles are present
in the light path.

e The observed optical rotation (a) of the solution is measured using the polarimeter.

e The specific rotation ([a]) is calculated using Biot's law: [a] = a / (I x ¢), where 'l is the path
length of the cell in decimeters (dm).

Determination of Refractive Index

The refractive index of a liquid is the ratio of the speed of light in a vacuum to the speed of light
in the liquid. It is a characteristic property and is measured using a refractometer, commonly an
Abbe refractometer.[4][5]

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Liquid sample ((S)-(+)-1-Benzyloxy-2-propanol)

Cleaning solvent (e.g., acetone or ethanol) and soft tissue

Procedure:
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e The prisms of the Abbe refractometer are cleaned with a suitable solvent and allowed to dry.
» Afew drops of the liquid sample are placed on the surface of the measuring prism.

e The prisms are closed and the instrument is adjusted to bring the boundary line between the
light and dark fields into sharp focus.

« If color fringes are observed, the compensator is adjusted to make the boundary line sharp
and achromatic.

e The boundary line is aligned with the crosshairs in the eyepiece.

o The refractive index is read directly from the instrument's scale. The temperature should be
controlled and recorded, as the refractive index is temperature-dependent.

Synthetic Utility

(S)-(+)-1-Benzyloxy-2-propanol serves as a key starting material in the synthesis of various
important molecules. For instance, it is used to prepare (S)-N-(2-phosphonomethoxypropyl)
derivatives of purine and pyrimidine bases and (S)-1-(benzyloxy)propan-2-yl 4-
methylbenzenesulfonate.[16] The latter is achieved by reacting it with tosyl chloride in the
presence of pyridine.
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Caption: Synthetic pathway from (S)-(+)-1-Benzyloxy-2-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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